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Compound of Interest

Compound Name: 4-(tert-Butyl)cyclohexanone-d9

Cat. No.: B12414553

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties of
4-(tert-Butyl)cyclohexanone-d9, a deuterated isotopologue of 4-(tert-butyl)cyclohexanone.
This document is intended for researchers, scientists, and drug development professionals who
utilize stable isotope-labeled compounds as internal standards in quantitative analysis or as

tracers in metabolic studies.

Core Chemical Properties

4-(tert-Butyl)cyclohexanone-d9 is a synthetic intermediate primarily utilized for its isotopic
purity, making it an excellent internal standard for mass spectrometry-based quantification of
the non-labeled analogue.[1][2] Its physical and chemical properties are closely related to those
of the parent compound, 4-(tert-butyl)cyclohexanone.

Table 1: General Chemical Properties
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Property Value Reference
Chemical Formula C10H9D9O [2]
Molecular Weight 163.30 g/mol [2]
CAS Number 1220905-42-9 [2]
Appearance White crystalline solid [3]
Purity >95% [2]

Table 2: Physical Properties (Data for non-deuterated analogue)

Property Value Reference
Melting Point 47-50 °C [4]
Boiling Point 113-116 °C at 20 mmHg [4]
Density 0.893 g/cm3 at 25 °C [3]
Flash Point 96 °C (closed cup) [3]

Solubilit Soluble in alcohol and ethanol;
olubili
Y insoluble in water.[4][5]

Note: The physical properties listed in Table 2 are for the non-deuterated 4-(tert-
butyl)cyclohexanone and should be considered as an approximation for the deuterated
compound. Isotopic substitution is not expected to significantly alter these properties.

Spectroscopic Data (for non-deuterated analogue)

Spectroscopic data is crucial for the identification and characterization of 4-(tert-
butyl)cyclohexanone. The following data for the non-deuterated analogue can be used as a
reference.

Table 3: Spectroscopic Data of 4-(tert-Butyl)cyclohexanone
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Technique Key Peaks/Shifts Reference

3 (ppm): 2.25-2.45 (m, 4H),
1H NMR (CDCls) o
1.95-2.15 (m, 4H), 0.90 (s, 9H)

o (ppm): 211.6, 46.6, 41.0,
13C NMR (CDCIl3) 322 274 [7]

_ v (cm~1): 2955, 2867 (C-H
IR (Nujol Mull) [8]
stretch), 1723 (C=0 stretch)

Mass Spectrum (GC-MS) m/z: 154 (M+), 98, 83, 57 9]

Experimental Protocols
Synthesis of 4-(tert-Butyl)cyclohexanone-d9 (Proposed)

A specific, detailed experimental protocol for the synthesis of 4-(tert-Butyl)cyclohexanone-d9
is not readily available in the public domain. However, a plausible synthetic route would involve
the oxidation of a deuterated precursor, 4-(tert-butyl)cyclohexanol-d9. The following is a
generalized protocol adapted from the synthesis of the non-deuterated analogue.[3][10]

Materials:

4-(tert-butyl)cyclohexanol-d10 (starting material)
e N-Chlorosuccinimide (NCS)

e Dimethyl sulfoxide (DMSO)

o Triethylamine (TEA)

e Toluene

o Diethyl ether

e 1% Hydrochloric acid

e Anhydrous magnesium sulfate
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e Argon or Nitrogen gas

Procedure:

In a three-necked round-bottomed flask equipped with a mechanical stirrer, thermometer,
dropping funnel, and an inert gas inlet, dissolve N-Chlorosuccinimide (1.5 eq) in toluene.

e Cool the solution to 0 °C and add dimethyl sulfoxide (2.5 eq).
o Further, cool the mixture to -25 °C using a dry ice/acetone bath.

» Dissolve 4-(tert-butyl)cyclohexanol-d10 (1 eq) in toluene and add it dropwise to the reaction
mixture over 5 minutes.

 Stir the reaction mixture at -25 °C for 2 hours.

¢ Add a solution of triethylamine (1.5 eq) in toluene dropwise over 3 minutes.

e Remove the cooling bath and allow the reaction to warm for 5 minutes.

o Add diethyl ether to the reaction mixture.

e Wash the organic phase with 1% aqueous hydrochloric acid and then with water.
» Dry the organic layer over anhydrous magnesium sulfate.

o Evaporate the solvents under reduced pressure.

» Purify the residue by bulb-to-bulb distillation or recrystallization from petroleum ether to yield
4-(tert-butyl)cyclohexanone-d9.

Use as an Internal Standard in GC-MS Analysis (General
Protocol)

4-(tert-Butyl)cyclohexanone-d9 is an ideal internal standard for the quantification of 4-(tert-
butyl)cyclohexanone in various matrices.

Materials:
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4-(tert-Butyl)cyclohexanone-d9 (internal standard)

Sample containing 4-(tert-butyl)cyclohexanone (analyte)

Appropriate solvent (e.g., hexane, ethyl acetate)

GC-MS system
Procedure:

o Preparation of Standard Solutions: Prepare a stock solution of 4-(tert-
butyl)cyclohexanone-d9 in a suitable solvent at a known concentration (e.g., 1 mg/mL).
From this stock, prepare a series of working standard solutions at lower concentrations.

o Sample Preparation: To a known volume or weight of the sample, add a precise volume of
the 4-(tert-butyl)cyclohexanone-d9 internal standard solution.

» Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte
and internal standard from the sample matrix.

» Analysis: Inject an aliquot of the extracted sample into the GC-MS system.

e Quantification: Monitor the characteristic ions for both the analyte (e.g., m/z 154) and the
internal standard (e.g., m/z 163). The ratio of the peak area of the analyte to the peak area of
the internal standard is used to construct a calibration curve and quantify the analyte in the
sample.

Visualizations
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Reactants

Synthesis of 4-(tert-Butyl)cyclohexanone-d9
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Caption: Proposed synthesis workflow for 4-(tert-Butyl)cyclohexanone-d9.
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Workflow for Use as an Internal Standard
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Caption: General workflow for using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.
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Safety and Handling

4-(tert-Butyl)cyclohexanone should be handled with care in a well-ventilated area.[11] It is
recommended to wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.[11] Avoid inhalation of dust and contact with skin and eyes.[11]
Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.
[11]

Disclaimer: This document is for informational purposes only and does not constitute a
warranty of any kind. Users should conduct their own research and follow all applicable safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12414553#4-tert-butyl-cyclohexanone-d9-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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